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Compound of Interest

Compound Name: 2,4-Pentanedione dioxime

CAS No.: 2157-56-4

Cat. No.: B1294817

Get Quote

An In-Depth Technical Guide to 2,4-Pentanedione Dioxime: Structure, Synthesis, and

Applications

Abstract
This technical guide provides a comprehensive overview of 2,4-Pentanedione dioxime (CAS

No: 2157-56-4), a versatile organic compound with significant applications in analytical

chemistry, organic synthesis, and biomedical research. This document details its fundamental

chemical identifiers, including InChIKey and SMILES notations, outlines its physicochemical

properties, and presents a validated synthesis protocol. Furthermore, it explores the

mechanistic basis of its utility as a chelating agent and a precursor for heterocyclic compounds,

offering valuable insights for researchers, scientists, and professionals in drug development.

Core Chemical Identifiers
2,4-Pentanedione dioxime, also known as Acetylacetone dioxime, is an organic compound

characterized by its dioxime functional group.[1] Accurate identification is paramount for

database searches, regulatory submissions, and experimental replication. The key identifiers

are summarized below.
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Identifier Value Source

IUPAC Name

(NZ)-N-[(4Z)-4-

hydroxyiminopentan-2-

ylidene]hydroxylamine

Smolecule[1]

CAS Number 2157-56-4 NIST[2], PubChem[3]

InChIKey
WBRYLZHYOFBTPD-

UHFFFAOYSA-N
NIST[2][4][5], Cheméo[6]

Canonical SMILES CC(=NO)CC(=NO)C
Smolecule[1],

ChemicalBook[7][8]

Isomeric SMILES C/C(=N/O)/C/C(=N\O)/C Smolecule[1], PubChem[3]

Molecular Formula C₅H₁₀N₂O₂ Smolecule[1], NIST[2]

Physicochemical and Safety Profile
The compound's physical properties dictate its handling, storage, and application in various

experimental settings. It is soluble in water, ether, and ethanol, which allows for its use in a

range of solvent systems.[1]

Property Value Source

Molecular Weight 130.15 g/mol Smolecule[1], PubChem[3]

Appearance
White to almost white

crystalline solid
Smolecule[1]

Hazards

Causes skin and serious eye

irritation. May cause

respiratory irritation.[3][9]

PubChem[3], Echemi[9]

Synthesis and Structural Considerations
Synthetic Pathway: Oximation of a β-Diketone
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The most prevalent and efficient method for synthesizing 2,4-Pentanedione dioxime is the

condensation reaction between acetylacetone (2,4-pentanedione) and hydroxylamine.[1] This

reaction is a classic example of oximation, where the carbonyl groups of the diketone react with

hydroxylamine to form oxime functional groups. The causality behind this choice of precursor

lies in the high reactivity of the carbonyl carbons in acetylacetone, which are susceptible to

nucleophilic attack by the nitrogen atom of hydroxylamine. The presence of a weak base, such

as sodium acetate, is crucial to deprotonate the hydroxylamine hydrochloride, liberating the

free hydroxylamine needed for the reaction.

Reactants

Process

Product

Acetylacetone
(2,4-Pentanedione)

Condensation Reaction
in Ethanol (Solvent)

with mild heating

Hydroxylamine Hydrochloride Sodium Acetate (Base)

Catalyst

2,4-Pentanedione Dioxime
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Caption: Synthesis workflow for 2,4-Pentanedione dioxime.

Experimental Protocol: Synthesis of 2,4-Pentanedione
Dioxime
This protocol is a self-validating system designed for high yield and purity.
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Reagent Preparation: In a 250 mL round-bottom flask, dissolve acetylacetone in ethanol. In a

separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride and sodium

acetate.

Reaction Initiation: Slowly add the hydroxylamine hydrochloride/sodium acetate solution to

the stirred ethanolic solution of acetylacetone at room temperature.

Reaction Conditions: Equip the flask with a reflux condenser and heat the mixture gently

using a water bath. The mild heating provides the necessary activation energy for the

condensation without promoting side reactions.

Monitoring and Workup: Monitor the reaction progress using thin-layer chromatography

(TLC). Upon completion, cool the reaction mixture to room temperature and then place it in

an ice bath to facilitate the precipitation of the product.

Isolation and Purification: Collect the white crystalline solid by vacuum filtration. Wash the

crystals with cold distilled water to remove any unreacted starting materials and salts.

Drying and Characterization: Dry the purified 2,4-Pentanedione dioxime in a desiccator.

Confirm the identity and purity of the product using techniques such as melting point

determination, NMR spectroscopy, and IR spectroscopy.

Structural Isomerism
It is important for researchers to recognize that 2,4-Pentanedione dioxime can exist as a

mixture of geometric isomers (E,E), (Z,Z), and (Z,E) due to the carbon-nitrogen double bonds.

[10] Computational studies suggest that the (Z,E) isomer is the major product formed under

typical synthesis conditions.[10] The specific isomeric ratio can influence the compound's

complexation behavior and reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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